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Compound of Interest

Compound Name: (R)-Omeprazole Sodium Salt
Cat. No.: B1260541
Get Quote

Executive Summary

This guide outlines the technical protocols for the handling and disposal of (R)-Omeprazole
Sodium (also known as Esomeprazole Sodium).[1] While often categorized as "general
chemical waste" in smaller quantities, this compound presents specific aquatic toxicity and pH-
dependent stability challenges that require strict segregation from acidic waste streams.[1]

Immediate Action Required:
e Do Not Sewer: This compound is toxic to aquatic life with long-lasting effects (H411).[1][2][3]

o Segregate from Acids: Contact with acidic waste triggers rapid degradation, potentially
generating heat and unknown sulfur-containing byproducts.[1]

e Check pH: Aqueous solutions of this salt are alkaline. Concentrated solutions may classify as
RCRA Corrosive Waste (D002) if pH

12.5.[4]

Chemical Identity & Physicochemical Profile[1][5]
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Understanding the chemical nature of the salt is the foundation of a safe disposal plan. (R)-
Omeprazole Sodium is the sodium salt of a benzimidazole derivative.[1]

Parameter Data Operational Implication

) Esomeprazole Sodium; (R)- Use exact CAS for waste
Chemical Name _ o
Omeprazole Sodium manifesting.[1]

Unique identifier for

CAS Number 161796-78-7 (Sodium Salt) ) )
inventory/disposal.[1][2][3]
Contains Sulfur/Nitrogen

Molecular Formula (incineration considerations).

[1]

B Soluble in water; Sparingly ] ] ]
Solubility ] Forms basic solutions readily.
soluble in alcohol.

N CRITICAL: Do not mix with
pH Stability Unstable at pH < 7.8 o
acidic waste.

o ) Store in desiccated, tightly
Hygroscopicity Very Hygroscopic i
sealed containers.

Hazard Assessment & Regulatory Classification
The "Self-Validating"” Hazard Check

Before disposal, you must validate the waste stream properties.[1] This is not just a paperwork
exercise; it determines the physical safety of the waste container.

e Aquatic Toxicity (H411):

o Mechanism:[2][3][5][6][7][8][9] Proton pump inhibitors (PPIs) can affect aquatic organisms.
[1]

o Protocol: Zero-discharge policy.[1] No sink disposal, even for dilute solutions.

e Corrosivity (RCRA D002):
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o Mechanism:[2][3][5][6][7][8][9] As a sodium salt, high concentrations in water will yield a
high pH.

o Validation: Dip-test any aqueous stock solutions.[1] If pH

12.5, it must be labeled and managed as RCRA Hazardous Waste D002.

e Transport (DOT/IATA):

o Nuance: While some SDS list it as "Non-Regulated," strict compliance interprets the
aquatic toxicity as UN3077.

o Best Practice: Treat bulk waste (>5 kg) or pure substance as Environmentally hazardous
substance, solid, n.o.s.[1] (Esomeprazole Sodium).[1][2][3][10][6][8][11]

Operational Disposal Procedures
Solid Waste (Powder/Crystals)[1]

e Primary Container: Collect in a wide-mouth high-density polyethylene (HDPE) jar. Glass is
acceptable but breakage-prone.[1]

e Segregation: Keep separate from oxidizers and strong acids.[10][11]
e Labeling:

o Content: "(R)-Omeprazole Sodium Salt - Solid"[1][2]

o Hazard: "Irritant”, "Environmentally Hazardous"

o Disposal Path: High-temperature incineration.[1] This ensures complete destruction of the
benzimidazole ring system.

Liquid Waste (Stock Solutions)

e The Acid Trap: Never pour (R)-Omeprazole Sodium solutions into a "General
Organic/Aqueous Acid" waste carboy.
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o Why? The compound is acid-labile.[1] In acidic media, it undergoes rearrangement to
sulfonamides and sulfenic acids. While not typically explosive, this reaction alters the
waste profile and can generate heat or precipitates that clog containers.

e Protocol:
o Check pH of the solution.[4]
o If pH > 10, dispose of in "Alkaline/Basic Aqueous Waste".

o If neutral (pH 7-9), dispose of in "General Non-Hazardous Aqueous Waste" (destined for
incineration, NOT sewer).[1]

Spill Management (Emergency Procedure)

e Do Not Flush: Do not hose down spills with water; this spreads the aquatic toxin.

e Dry Cleanup:

o

Wear Nitrile gloves, safety goggles, and a lab coat.

[¢]

Cover spill with an inert absorbent (Vermiculite or dry sand).[1]

[e]

Sweep carefully to avoid dust generation.

[e]

Place in a sealed container labeled "Chemical Spill Debris - Esomeprazole Sodium."[1]

Decision Logic for Waste Handling

The following diagram illustrates the decision-making process for disposing of (R)-Omeprazole
Sodium, ensuring compliance with both safety and environmental regulations.
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Waste ldentification:
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Figure 1: Logic flow for the segregation and classification of (R)-Omeprazole Sodium waste
streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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